(2R,3R,4R)-2,3,4-Trihydroxy-5-oxopentyl dihydrogen phosphate, disodium salt

• IUPAC Name: disodium;(2R,3S,4R)-4-hydroxy-1-oxo-5-phosphonooxypentane-2,3-diolate
• InChI: InChI=1S/C5H9O8P.2Na/c6-1-3(7)5(9)4(8)2-13-14(10,11)12;;/h1,3-5,8H,2H2,(H2,10,11,12);;/q-2;2*+1/t3-,4+,5-;;/m0../s1
• InChI Key: WLPAKKFQVSXILQ-LMQMBFIUSA-N
• Canonical SMILES: C(C(C(C(C=O)[O-])[O-])O)OP(=O)(O)O.[Na+].[Na+]
• Isomeric SMILES: C([C@H]([C@H]([C@H](C=O)[O-])[O-])O)OP(=O)(O)O.[Na+].[Na+]
• Molecular Formula: C5H9Na2O8P
• Molecular Weight: 274.07 g/mol
• CAS RN: 18265-46-8

Description

(2R,3R,4R)-2,3,4-Trihydroxy-5-oxopentyl dihydrogen phosphate, disodium salt (TDP-Na2) is a compound that is widely studied and used in scientific research due to its unique properties. TDP-Na2 is a synthetic derivative of natural phospholipids and is composed of two phosphate groups, two hydroxyl groups, and one carboxylic acid group. It is a white to off-white powder with a molecular weight of 522.1 g/mol and a melting point of 161-163°C. TDP-Na2 is highly soluble in water, ethanol, and methanol and is stable under a variety of conditions.

Scientific Research Applications

Enzyme Engineering

This compound is used in the field of enzyme engineering, particularly with 2-deoxy-D-ribose 5-phosphate aldolases (DERAs). DERAs are versatile biocatalysts that can form new carbon-carbon (C–C) bonds. .

Biocatalysis

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Pharmaceutical Compounds Synthesis

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Aldol Reaction Studies

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Enzyme Identification and Differentiation

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Glycation Studies

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Mechanism of Action

Target of Action

The compound, also known as D-Ribose, 5-(dihydrogen phosphate), sodium salt (1:2), is a key player in various biochemical reactions. It primarily targets enzymes such as ribose-5-phosphate isomerase(s) and phosphopentomutase(s) . These enzymes play crucial roles in the pentose phosphate pathway and nucleotide synthesis.

Mode of Action

The compound interacts with its target enzymes by serving as a substrate. For instance, in the case of ribose-5-phosphate isomerase, the compound is converted into ribulose 5-phosphate . This conversion is a critical step in the non-oxidative phase of the pentose phosphate pathway.

Biochemical Pathways

The compound is involved in the pentose phosphate pathway . This pathway is essential for the generation of NADPH and ribose 5-phosphate, the latter being a key component in the synthesis of nucleotides and nucleic acids . The compound also participates in ATP biosynthesis through the oxidative phase of the pentose phosphate pathway .

Result of Action

The action of the compound results in the production of critical biomolecules. For instance, its conversion by ribose-5-phosphate isomerase leads to the production of ribulose 5-phosphate, a key intermediate in the pentose phosphate pathway . This pathway, in turn, leads to the production of NADPH and ribose 5-phosphate, both of which are vital for cellular functions .